Samarium(III) Oxalate Decahydrate

Specification

• Molecular Formula: C6H20O22Sm2
• Molecular Weight: 744.9 g/mol
• IUPAC Name: oxalate;samarium(3+);decahydrate
• Standard InChI: InChI=1S/3C2H2O4.10H2O.2Sm/c3*3-1(4)2(5)6;;;;;;;;;;;;/h3*(H,3,4)(H,5,6);10*1H2;;/q;;;;;;;;;;;;;2*+3/p-6
• Standard InChI Key: OWHJQQGNNKFZQL-UHFFFAOYSA-H
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Sm+3].[Sm+3]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Sm+3].[Sm+3]

Introduction

Chemical Composition and Synthesis

Samarium(III) oxalate decahydrate is a coordination compound comprising two samarium(III) ions, three oxalate ligands, and ten water molecules. The synthesis typically involves the reaction of samarium nitrate ($\text{Sm}(\text{NO}_3)_3$) with oxalic acid ($\text{H}_2\text{C}_2\text{O}_4$) in aqueous solutions, as shown in the equation:

$$2\text{Sm}(\text{NO}_3)_3 + 3\text{H}_2\text{C}_2\text{O}_4 \rightarrow \text{Sm}_2(\text{C}_2\text{O}_4)_3 \cdot 10\text{H}_2\text{O} + 6\text{HNO}_3$$

This reaction proceeds via precipitation, with the decahydrate form crystallizing under controlled pH and temperature conditions. Alternative methods include single-diffusion gel techniques, which produce highly transparent hexagonal crystals up to 3 mm in size over two weeks.

Table 1: Key Physicochemical Properties

Property	Value/Description
Molecular Weight	564.8 g/mol (anhydrous); 744.9 g/mol (decahydrate)
Crystal System	Monoclinic ($P2_1/c$)
Solubility	Insoluble in water
Density	2.93 g/cm³ (calculated)

Crystal Structure and Morphology

X-ray powder diffraction (XRPD) studies confirm the monoclinic structure of samarium(III) oxalate decahydrate, with lattice parameters $a = 11.24 \, \text{Å}$, $b = 9.87 \, \text{Å}$, $c = 10.35 \, \text{Å}$, and $\beta = 114.6^\circ$. The oxalate ligands act as bridging bidentate ligands, coordinating to samarium ions in a helical arrangement. Water molecules occupy interstitial sites, stabilizing the lattice through hydrogen bonding. Thermogravimetric analysis (TGA) validates the decahydrate formulation, showing a 24.3% mass loss corresponding to the release of ten water molecules between 50°C and 300°C.

Thermal Decomposition Behavior

Heating samarium(III) oxalate decahydrate induces a stepwise decomposition process. Initial dehydration occurs between 50°C and 300°C, followed by the breakdown of the anhydrous oxalate into samarium(III) oxide ($\text{Sm}_2\text{O}_3$) at 690–720°C:

$$\text{Sm}_2(\text{C}_2\text{O}_4)_3 \cdot 10\text{H}_2\text{O} \xrightarrow{\Delta} \text{Sm}_2\text{O}_3 + 3\text{CO}_2 \uparrow + 3\text{CO} \uparrow + 10\text{H}_2\text{O} \uparrow$$

Differential thermogravimetric (DTG) curves show no stable intermediate hydrates or carbonates, distinguishing it from oxalates of lighter lanthanides like cerium.

Table 2: Thermal Decomposition Stages

Stage	Temperature Range (°C)	Mass Loss (%)	Process
1	50–120	12.1	Loss of 4 H₂O
2	120–300	12.2	Loss of 6 H₂O
3	400–500	45.8	Oxalate decomposition
4	690–720	29.9	Oxide formation

Spectroscopic Characteristics

Parameter	Value
Emission Wavelength	595 nm
Color Purity	98.5%
Quantum Yield	28%
CIE Coordinates	(0.61, 0.39)

Applications in Advanced Technologies

The strong orange-red emission and thermal stability of samarium(III) oxalate decahydrate make it suitable for optoelectronic devices, such as light-emitting diodes (LEDs) and optical amplifiers. In biomedicine, its low cytotoxicity and near-infrared emission could enable applications in bioimaging and targeted drug delivery. Additionally, the compound’s predictable decomposition pathway facilitates its use as a precursor for synthesizing samarium oxide nanoparticles, which are employed in catalysts and phosphors.